Cas no 82767-90-6 (Anthracene 9,10-dipropionate Disodium Salt)

• Product name: Anthracene 9,10-dipropionate Disodium Salt
• CAS No: 82767-90-6
• MF: C₂₀H₁₆Na₂O₄
• MW: 366.318187713623
• MDL: MFCD00467617
• CID: 4555087

Anthracene 9,10-dipropionate Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Anthracene-9,10-dipropionic acid disodium salt
• Sodium 3,3'-(anthracene-9,10-diyl)dipropanoate
• Anthracene 9,10-dipropionate Disodium Salt

• MDL： MFCD00467617
• Inchi： 1S/C20H18O4.2Na/c21-19(22)11-9-17-13-5-1-2-6-14(13)18(10-12-20(23)24)16-8-4-3-7-15(16)17;;/h1-8H,9-12H2,(H,21,22)(H,23,24);;/q;2*+1/p-2
• InChI Key： HYTWSZKAHPYXCU-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C(CCC1C2C=CC=CC=2C(CCC(=O)[O-])=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 366.08439755 g/mol
• Monoisotopic Mass: 366.08439755 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Molecular Weight: 366.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on Anthracene 9,10-dipropionate Disodium Salt

Comprehensive Guide to Anthracene 9,10-dipropionate Disodium Salt (CAS No. 82767-90-6): Properties, Applications, and Innovations

Anthracene 9,10-dipropionate Disodium Salt (CAS No. 82767-90-6) is a specialized organic compound widely recognized for its unique photophysical properties and versatility in advanced material science. This sodium salt derivative of anthracene features a 9,10-dipropionate functional group, enhancing its solubility in aqueous systems while retaining the characteristic fluorescence of the anthracene core. Researchers and industries value this compound for its role in fluorescence probes, organic electronics, and biomolecular labeling, aligning with current trends in sustainable chemistry and nanotechnology.

The growing demand for eco-friendly fluorescent markers and high-performance optoelectronic materials has propelled interest in Anthracene 9,10-dipropionate Disodium Salt. Its ability to emit bright blue light under UV excitation makes it ideal for applications such as bioimaging, solar cell research, and LED development. Recent studies highlight its potential in carbon-neutral technologies, addressing user queries like "How can anthracene derivatives improve renewable energy devices?" or "What are non-toxic alternatives for fluorescent dyes?"—topics frequently searched in academic and industrial forums.

From a structural perspective, the disodium salt modification significantly improves water compatibility compared to parent anthracene, a feature critical for biological applications. This aligns with the green chemistry movement, as users increasingly seek water-soluble and biodegradable alternatives to traditional organic solvents. The compound’s stability under physiological conditions also supports its use in diagnostic kits and drug delivery tracking, answering common search queries about safe imaging agents.

Innovations in organic photovoltaics have further spotlighted CAS No. 82767-90-6. Its π-conjugated system facilitates efficient electron transfer, a property exploited in perovskite solar cells and flexible electronics. Industry reports often cite its compatibility with roll-to-roll manufacturing—a hot topic in circular economy discussions. Moreover, its synthesis from renewable feedstocks responds to the surge in searches for "sustainable luminescent materials" and "low-carbon footprint chemicals."

Quality control and handling of Anthracene 9,10-dipropionate Disodium Salt adhere to stringent ISO standards, ensuring reproducibility for research-grade applications. Analytical techniques like HPLC and mass spectrometry confirm its high purity (>98%), a key concern for users comparing CAS 82767-90-6 suppliers. Storage recommendations emphasize protection from light to preserve its photostability, addressing frequent troubleshooting questions about fluorescence quenching.

In summary, Anthracene 9,10-dipropionate Disodium Salt bridges cutting-edge research and industrial needs, offering solutions for energy transition, medical diagnostics, and environmental sensing. Its adaptability to emerging technologies ensures continued relevance in scientific discourse, while its compliance with green chemistry principles meets modern regulatory and ecological expectations.